Cas no 331460-09-4 ((6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate)

• Product Name: (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate
• CAS No: 331460-09-4
• MF: C₁₆H₁₃NO₆
• MW: 315.277524709702
• CID: 2946443
• Update Time: 2025-10-21

(6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate
• (6-nitro-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate
• Oprea1_080442
• (6-nitro-1,3-benzodioxol-5-yl)methyl 4-methylbenzenecarboxylate

• Inchi： 1S/C16H13NO6/c1-10-2-4-11(5-3-10)16(18)21-8-12-6-14-15(23-9-22-14)7-13(12)17(19)20/h2-7H,8-9H2,1H3
• InChI Key： GQBIHDORYWWIHV-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(COC(C3C=CC(C)=CC=3)=O)=CC1=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 3.3
• Topological Polar Surface Area: 90.6

Additional information on (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate

The Compound CAS No. 331460-09-4: (6-Nitro-2H-1,3-Benzodioxol-5-Yl)Methyl 4-Methylbenzoate

The compound with CAS No. 331460-09-4, known as (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzodioxole ring system substituted with a nitro group and a methyl ester group. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase enzymes. This finding underscores its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The benzodioxole ring system is known to exhibit aromaticity and stability, making it a valuable component in the design of organic semiconductors. A team of chemists from the University of California recently reported on the use of this compound as a building block for constructing advanced materials with tailored electronic properties. Their research, published in Nature Communications, demonstrated that incorporating (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate into polymer frameworks significantly enhances charge transport efficiency.

The synthesis of (6-nitro-2H-1,3-benzodioxol-5-yl)methyl 4-methylbenzoate involves a multi-step process that requires precise control over reaction conditions. Key steps include the nitration of the benzodioxole ring followed by esterification with 4-methylbenzoic acid. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

Despite its promising applications, further research is needed to fully understand the mechanistic details underlying its biological and electronic properties. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this compound in diverse fields such as drug development, electronics, and environmental science.

In conclusion, CAS No. 331460-09-4 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and innovation.